Cas no 36668-76-5 (tert-Butylcyanamide)

• Product Name: tert-Butylcyanamide
• CAS No: 36668-76-5
• Molecular Formula: C₅H₁₀N₂
• Molecular Weight: 98.1463
• MDL: MFCD03939095
• CID: 1478335
• PubChem ID: 4179348

tert-Butylcyanamide Properties

Names and Identifiers

• Cyanamide, (1,1-dimethylethyl)-
• N-(tert-butyl)cyanamide
• CS-0239612
• TERT-BUTYL CYANAMIDE
• 36668-76-5
• tert-butyl(cyano)amine
• EN300-216054
• AKOS011772350
• t-butylcyanamide
• Tert-butylcyanamide

• MDL： MFCD03939095
• InChIKey： IBQCYUBVFOFMRI-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10N2/c1-5(2,3)7-4-6/h7H,1-3H3
• SMILES： CC(C)(C)NC#N

Computed Properties

• Exact Mass: 98.0845
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 98.084398327g/mol
• Heavy Atom Count: 7
• Complexity: 90.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides